Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
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Overview
Description
The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound . Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air and is usually purified by distillation immediately before use. Pyrrole is a 5-membered aromatic ring, but the presence of a nitrogen atom in the ring distinguishes it from purely hydrocarbon rings .
Synthesis Analysis
While specific synthesis methods for “Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate” were not found, pyrrolidine derivatives have been synthesized starting from various precursors . The synthesis often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Synthesis of Pyrazoles
Ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate reacts with hydrazines to produce regioisomeric pyrazoles, highlighting its utility in generating compounds with potential biological activity. This reaction demonstrates the compound's role in synthesizing diverse pyrazole derivatives under various conditions, facilitating selective formation based on the reaction environment (Mikhed’kina, Bylina, Mel’nik, & Kozhich, 2009).
Non-Linear Optical (NLO) Materials
The compound serves as a precursor for the synthesis of novel pyrrole-containing chalcones, which are characterized for their NLO properties. Theoretical and experimental studies on these derivatives, derived from this compound, underscore their suitability as NLO materials due to significant hyperpolarizability values. This application is crucial for the advancement of optical technologies and materials science (Singh, Rawat, & Sahu, 2014).
Hydrogen Bonding and Molecular Interactions
Crystallographic studies reveal the hydrogen-bonding patterns in derivatives of 2,4-dimethylpyrrole, including this compound. These interactions are essential for understanding the compound's solid-state behavior, providing insights into the molecular assembly and potential for designing supramolecular structures (Senge & Smith, 2005).
Synthesis of Heterocyclic Compounds
This compound is instrumental in synthesizing a wide array of heterocyclic compounds. It undergoes various reactions to form chalcones, pyrroles, and other heterocycles with potential applications in pharmaceuticals and materials science. These studies demonstrate the compound's versatility and reactivity, making it a valuable tool in organic synthesis (Singh, Rawat, & Sahu, 2014).
Mechanism of Action
- The compound contains a chloroacetyl group, which suggests that it may react with nucleophiles (such as amino groups) or participate in acylation reactions .
- The chloroacetyl group can act as both an N-nucleophile (attacking the nitrogen atoms of hydrazine) and a C-nucleophile (attacking the carbon atoms of the carbonyl group or the nitrile function) .
- The compound’s biochemical pathways are not well-documented. However, its reactivity with hydrazines suggests involvement in condensation reactions leading to heterocycles .
Target of Action
Mode of Action
Biochemical Pathways
Properties
IUPAC Name |
ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO3/c1-4-16-11(15)10-6(2)9(7(3)13-10)8(14)5-12/h13H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCNATJRDMZOCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(N1)C)C(=O)CCl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
315663-65-1 |
Source
|
Record name | ethyl 4-(2-chloroacetyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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